Cas no 88398-47-4 (1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylthio)-)

• Product Name: 1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylthio)-
• CAS No: 88398-47-4
• MF: C₈H₁₅N₃O₂S₂
• MW: 249.353598833084
• CID: 634234
• PubChem ID: 54056954
• Update Time: 2025-04-19

1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylthio)-
• 1,3-dimethyl-5-propylsulfanylpyrazole-4-sulfonamide
• 1,3-Dimethyl-5-(propylsulfanyl)-1H-pyrazole-4-sulfonamide
• SCHEMBL9204343
• 88398-47-4
• DTXSID80708714

• Inchi： 1S/C8H15N3O2S2/c1-4-5-14-8-7(15(9,12)13)6(2)10-11(8)3/h4-5H2,1-3H3,(H2,9,12,13)
• InChI Key： LWXPUBYIILBQFY-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1SCCC)(N)(=O)=O

Computed Properties

• Exact Mass: 249.06056908g/mol
• Monoisotopic Mass: 249.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 112Ų